Septeremophilane E

• Molecular Formula: C21H26O5
• Molecular Weight: 358.4 g/mol
• IUPAC Name: [(1R,2S,8aS)-7-hydroxy-1,8a-dimethyl-6-oxo-1,2-dihydronaphthalen-2-yl] (2E,4E,6R)-6-(hydroxymethyl)octa-2,4-dienoate
• InChI: InChI=1S/C21H26O5/c1-4-15(13-22)7-5-6-8-20(25)26-19-10-9-16-11-17(23)18(24)12-21(16,3)14(19)2/h5-12,14-15,19,22,24H,4,13H2,1-3H3/b7-5+,8-6+/t14-,15+,19-,21+/m0/s1
• InChI Key: QBVIUBZINCBJDU-WGWLHPTCSA-N
• Isomeric SMILES: CC[C@@H](CO)/C=C/C=C/C(=O)O[C@H]1C=CC2=CC(=O)C(=C[C@@]2([C@H]1C)C)O
• Canonical SMILES: CCC(CO)C=CC=CC(=O)OC1C=CC2=CC(=O)C(=CC2(C1C)C)O

Description

Septeremophilane E is a compound isolated from the fungus Septoria rudbeckiae, which is a plant pathogenic fungus found on the halophyte Karelinia caspia . This compound is known for its significant inhibition of nitric oxide production .

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

The compound is typically produced in laboratory settings for research purposes .

Chemical Reactions Analysis

Types of Reactions

Septeremophilane E undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols .

Scientific Research Applications

Septeremophilane E has several scientific research applications, including:

Chemistry: Used as a model compound to study sesquiterpenoids and their chemical properties.

Biology: Investigated for its role in inhibiting nitric oxide production, which is significant in various biological processes.

Medicine: Explored for its potential anti-neuroinflammatory activity, making it a candidate for therapeutic research.

Industry: Utilized in the development of new pharmaceuticals and as a reference compound in analytical chemistry.

Mechanism of Action

Septeremophilane E exerts its effects primarily by inhibiting the production of nitric oxide. This inhibition is significant in reducing inflammation and has potential therapeutic applications in treating neuroinflammatory conditions . The molecular targets and pathways involved include nitric oxide synthase enzymes, which are responsible for the production of nitric oxide .

Comparison with Similar Compounds

Similar Compounds

Septeremophilane A-H: These compounds share a similar sesquiterpenoid skeleton and are also isolated from the fungus Septoria rudbeckiae.

Chaetopenoid G: Another sesquiterpenoid with similar biological activities.

Uniqueness

Septeremophilane E is unique due to its specific inhibition of nitric oxide production and its potential anti-neuroinflammatory activity . This makes it a valuable compound for research in inflammation and neurodegenerative diseases.